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Compound of Interest

Compound Name: Silane, dichloromethyloctyl-

Cat. No.: B082117

This guide provides critical safety protocols and logistical plans for the handling and disposal of
Silane, dichloromethyloctyl- (CAS No. 14799-93-0). Adherence to these procedures is
essential for the safety of all laboratory personnel.

l. Personal Protective Equipment (PPE)

When handling dichloromethyloctylsilane, it is imperative to use appropriate personal protective
equipment to prevent exposure. This compound is corrosive and reacts violently with water,
causing severe skin burns and eye damage.[1]

A. Respiratory Protection A NIOSH/MSHA or European Standard EN 149 approved respirator is
required if exposure limits are exceeded or if irritation or other symptoms are experienced.[2]
For situations where vapors or aerosols are generated, a respirator is necessary.[3] The
recommended filter type is an organic gases and vapors filter, Type A, Brown, conforming to
EN14387.[2] In case of a fire, a self-contained breathing apparatus (SCBA) is required.[4][5]

B. Hand Protection Chemical-resistant gloves, such as nitrile or neoprene, are essential to
prevent skin contact.[6][7] Viton® gloves with a thickness of 0.7 mm are also recommended,
offering a breakthrough time of 480 minutes.[3] Always inspect gloves before use and use
proper glove removal technique to avoid skin contamination.[5]

C. Eye and Face Protection Wear appropriate protective eyeglasses or chemical safety
goggles that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or
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European Standard EN166.[2][4] A face shield may also be necessary for additional protection.

[4]

D. Body Protection Wear appropriate protective clothing to prevent skin exposure.[2] Flame
retardant antistatic protective clothing is recommended.[3] Contaminated clothing should be
removed immediately and washed before reuse.[3][4]

Il. Operational Plan: Handling Procedures

A. General Handling

o Work in a well-ventilated area, preferably under a chemical fume hood.[2][3][4]
e Do not breathe mists or vapors.[2][4][8]

e Avoid contact with skin, eyes, and clothing.[2][4]

o Handle under an inert atmosphere and protect from moisture, as the substance reacts
violently with water.[2][4]

o Keep away from heat, sparks, open flames, and other ignition sources.[3][4][9]

e Use only non-sparking tools and explosion-proof equipment.[4][8][10]

» Ground and bond containers and receiving equipment to prevent static discharge.[4][8][10]
e Do not eat, drink, or smoke in the handling area.[3][8]

B. Storage

o Store in a cool, dry, and well-ventilated place in a tightly closed container.[2][3][8]

o Keep away from water or moist air.[2][4]

o Store under an inert atmosphere, such as nitrogen.[2][4]

 Recommended storage is in a refrigerator or flammables area.[2][4][10]

o Store locked up.[3][4][8]
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e Incompatible materials to avoid include strong oxidizing agents, strong acids, strong bases,
water, alcohols, amines, peroxides, and metals.[2][4]

lll. Emergency Procedures

A. In Case of a Spill or Leak

Evacuate personnel from the area.[3][11]
* Remove all sources of ignition.[4][8][11]
o Ensure adequate ventilation.[3]

e Do not use water to clean up.[11]

o Absorb the spill with inert material such as dry sand, earth, or vermiculite and place itin a
sealed container for disposal.[11]

o Use spark-proof tools and explosion-proof equipment during cleanup.[4][8]
B. First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[2][3][4][5][10]

o Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of
water or shower for at least 15 minutes. Call a physician immediately.[3][4][12]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Immediately call an ophthalmologist.[3][4][8]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Call a physician or poison
control center immediately.[3][4][5][8]

IV. Disposal Plan

Dispose of contents and containers to an approved waste disposal plant in accordance with
local, state, and federal regulations.[3][4][8] Waste is classified as hazardous.[13] Do not let the
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product enter drains.[3]

Quantitative Data Summary

Property Value Source
Molecular Formula C9H20CI2Si [1]
Molecular Weight 227.24 g/mol [1]
Boiling Point 70 °C (158 °F) [3]
Density 1.07 g/cm3 at 25 °C (77 °F) [3]
Flash Point -32 °C (-25.6 °F) [10]
Explosion Limits (Lower) 2.4 vol% [10]

Experimental Protocols

The provided information is derived from safety data sheets and does not contain experimental
protocols for specific experiments. The focus is on safety and handling procedures.

Visualizations
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Safe Handling Workflow for Dichloromethyloctylsilane

Preparation

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

;

Ensure Chemical Fume Hood is Operational

;

Gather Handling Equipment
(Non-sparking tools, Inert Gas)

Proceed to Handling

Handling

Handle Under Inert Atmosphere

:

Dispense Chemical Carefully

\\Q Spill Occurs
N

~

“~._Emergency (Spill)

Avoid Water and Ignition Sources Evacuate Area

I

/Proceed to Disposal

Disp%:sal

Place in Labeled, Sealed Container Remove Ignition Sources
Dispose as Hazardous Waste Contain with Inert Material

Collect in Sealed Container

Click to download full resolution via product page

Caption: Workflow for the safe handling of Dichloromethyloctylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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